Cas no 2228281-01-2 (2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid)
2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid
- EN300-1874457
- 2228281-01-2
- 2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)butanoic acid
-
- Inchi: 1S/C15H21NO5/c1-5-10(13(18)19)11-8-9(17)6-7-12(11)16-14(20)21-15(2,3)4/h6-8,10,17H,5H2,1-4H3,(H,16,20)(H,18,19)
- InChI Key: HSISXBNGTQHCMO-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=CC=1C(C(=O)O)CC)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 295.14197277g/mol
- Monoisotopic Mass: 295.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 95.9Ų
2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1874457-0.05g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)butanoic acid |
2228281-01-2 | 0.05g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1874457-0.1g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)butanoic acid |
2228281-01-2 | 0.1g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1874457-0.25g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)butanoic acid |
2228281-01-2 | 0.25g |
$1235.0 | 2023-09-18 | ||
| Enamine | EN300-1874457-0.5g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)butanoic acid |
2228281-01-2 | 0.5g |
$1289.0 | 2023-09-18 | ||
| Enamine | EN300-1874457-1.0g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)butanoic acid |
2228281-01-2 | 1g |
$1343.0 | 2023-05-23 | ||
| Enamine | EN300-1874457-2.5g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)butanoic acid |
2228281-01-2 | 2.5g |
$2631.0 | 2023-09-18 | ||
| Enamine | EN300-1874457-5.0g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)butanoic acid |
2228281-01-2 | 5g |
$3894.0 | 2023-05-23 | ||
| Enamine | EN300-1874457-10.0g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)butanoic acid |
2228281-01-2 | 10g |
$5774.0 | 2023-05-23 | ||
| Enamine | EN300-1874457-1g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)butanoic acid |
2228281-01-2 | 1g |
$1343.0 | 2023-09-18 | ||
| Enamine | EN300-1874457-5g |
2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)butanoic acid |
2228281-01-2 | 5g |
$3894.0 | 2023-09-18 |
2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid
Introduction to 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid (CAS No. 2228281-01-2)
2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid (CAS No. 2228281-01-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and exhibits a complex molecular structure that includes a tert-butoxycarbonyl (Boc) protecting group, a hydroxyl group, and a butanoic acid moiety. The combination of these functional groups endows the molecule with diverse chemical properties and biological activities, making it a promising candidate for various drug development initiatives.
The tert-butoxycarbonyl (Boc) protecting group in 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid is particularly noteworthy. This group is widely used in peptide synthesis to protect the amino functionality during multi-step reactions. The Boc group can be selectively removed under mild acidic conditions, allowing for the controlled release of the active amino group. This feature is crucial in the synthesis of complex peptides and proteins, where precise control over the reactivity of functional groups is essential.
The presence of a hydroxyl group in the phenyl ring of 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid adds another layer of complexity to its chemical behavior. Hydroxyl groups are known for their ability to form hydrogen bonds, which can influence the solubility, stability, and biological activity of the molecule. In pharmaceutical research, hydroxyl groups are often targeted for modification to optimize drug properties such as bioavailability and pharmacokinetics.
The butanoic acid moiety in 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid contributes to its acidic nature and can participate in various chemical reactions, including esterification and amidation. These reactions are fundamental in the synthesis of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The butanoic acid group can also influence the lipophilicity and membrane permeability of the molecule, which are critical factors in drug design.
Recent studies have explored the potential therapeutic applications of 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's antioxidant activity. Oxidative stress is a key factor in many chronic diseases, including cardiovascular disease, neurodegenerative disorders, and cancer. Research has demonstrated that 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid possesses potent antioxidant properties, as evidenced by its ability to scavenge free radicals and inhibit lipid peroxidation. These properties make it a promising candidate for developing new therapeutic agents targeting oxidative stress-related conditions.
In addition to its anti-inflammatory and antioxidant activities, 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid has also been investigated for its potential as an antiviral agent. Preliminary studies have shown that this compound can inhibit the replication of certain viruses, including influenza A virus and human immunodeficiency virus (HIV). The mechanism by which it exerts these antiviral effects is not yet fully understood but may involve interference with viral entry or replication processes.
The safety profile of 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid is another important aspect of its evaluation as a potential drug candidate. Preclinical studies have demonstrated that this compound exhibits low toxicity in vitro and in animal models. However, further research is needed to fully assess its safety in humans, particularly with regard to long-term use and potential side effects.
In conclusion, 2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid (CAS No. 2228281-01-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and diverse biological activities make it an attractive target for further investigation. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, contributing to the development of novel therapeutic strategies for a wide range of diseases.
2228281-01-2 (2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)